Cas no 725266-70-6 (2H-Pyran-2,4(3H)-dione,6-ethyl-3-(2-methyl-1-oxopropyl)-)

• Product Name: 2H-Pyran-2,4(3H)-dione,6-ethyl-3-(2-methyl-1-oxopropyl)-
• CAS No: 725266-70-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 558780
• Update Time: 2022-09-23

2H-Pyran-2,4(3H)-dione,6-ethyl-3-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4(3H)-dione,6-ethyl-3-(2-methyl-1-oxopropyl)-
• 4-Heptenoicacid, 5-hydroxy-2-isobutyryl-3-oxo-, d-lactone (5CI)
• 4-Heptenoicacid,5-hydroxy-2-isobutyryl-3-oxo-,delta-lactone(5CI)
• 2H-Pyran-2,4(3H)-dione, 6-ethyl-3-(2-methyl-1-oxopropyl)-

• Inchi： 1S/C11H14O4/c1-4-7-5-8(12)9(11(14)15-7)10(13)6(2)3/h5-6,9H,4H2,1-3H3
• InChI Key： XRCRUVUZXOTVKB-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CC)=CC(=O)C1C(=O)C(C)C

Computed Properties

• Exact Mass: 210.089
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2